Cas no 63503-52-6 (5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione)
63503-52-6 structure
Product Name:5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione
CAS No:63503-52-6
MF:C4H7N3OS2
MW:177.24787735939
CID:1659324
PubChem ID:3033225
Update Time:2025-04-21
5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione
- 5-(2-hydroxyethylamino)-3H-1,3,4-thiadiazole-2-thione
- 2-(beta-Hydroxyethyl)-amino-1,3,4-thiadiazole-5-thione
- DTXSID10212915
- 2-(5-Mercapto-1,3,4-thiadiazol-2-ylamino)ethanol
- SCHEMBL10990907
- 63503-52-6
- ETHANOL, 2-(5-MERCAPTO-1,3,4-THIADIAZOL-2-YLAMINO)-
- BRN 0512509
-
- Inchi: 1S/C4H7N3OS2/c8-2-1-5-3-6-7-4(9)10-3/h8H,1-2H2,(H,5,6)(H,7,9)
- InChI Key: NJNXWLQIDWTHFP-UHFFFAOYSA-N
- SMILES: S1C(NN=C1NCCO)=S
Computed Properties
- Exact Mass: 177.00321
- Monoisotopic Mass: 177.00305420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 56.65
5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
63503-52-6 (5-[(2-hydroxyethyl)amino]-1,3,4-thiadiazole-2(3H)-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent